[(5-Methylfuran-2-yl)methyl](2-methylpropyl)amine hydrochloride

• IUPAC Name: 2-methyl-N-[(5-methylfuran-2-yl)methyl]propan-1-amine;hydrochloride
• InChI: InChI=1S/C10H17NO.ClH/c1-8(2)6-11-7-10-5-4-9(3)12-10;/h4-5,8,11H,6-7H2,1-3H3;1H
• InChI Key: TZWQWXQXYPBZBN-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(O1)CNCC(C)C.Cl
• Molecular Formula: C10H18ClNO
• Molecular Weight: 203.71 g/mol

Description

“(5-Methylfuran-2-yl)methylamine hydrochloride” is a chemical compound with the molecular formula C10H18ClNO. It’s a versatile material used in scientific research. Its unique structure allows for various applications, including drug synthesis, catalysis, and organic chemistry studies.

Molecular Structure Analysis

The molecular structure of “(5-Methylfuran-2-yl)methylamine hydrochloride” involves a furan ring, which is a five-membered aromatic ring with four carbon atoms and one oxygen atom. The furan ring is substituted with a methyl group at the 5-position and a propylamine group at the 2-position.

Physical And Chemical Properties Analysis

“(5-Methylfuran-2-yl)methylamine hydrochloride” is a compound with a molecular weight of 203.70902. Detailed physical and chemical properties such as melting point, boiling point, and density might be available in specialized chemical databases.

Scientific Research Applications

Applications in Scientific Experiments

Let’s explore six unique applications:

Metal-Catalyzed Reactions::
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Biomass Conversion::
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Antibacterial Activity::
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Mechanism of Action

Target of Action

The primary targets of “(5-Methylfuran-2-yl)methylamine hydrochloride” are currently unknown . This compound is used in proteomics research , which suggests that it may interact with proteins or other biological molecules.

Mode of Action

As a compound used in proteomics research , it may interact with proteins or other biological molecules to exert its effects.